Cas no 172602-81-2 (3-Ethoxy-2,4,5-trifluorobenzoyl chloride)

• Product Name: 3-Ethoxy-2,4,5-trifluorobenzoyl chloride
• CAS No: 172602-81-2
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• CID: 4762170
• Update Time: 2023-08-15

3-Ethoxy-2,4,5-trifluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2,4,5-trifluorobenzoyl chloride
• 3-Ethoxy-2,4,5-trifluorobenzoyl chloride

• Inchi： 1S/C9H6ClF3O2/c1-2-15-8-6(12)4(9(10)14)3-5(11)7(8)13/h3H,2H2,1H3
• InChI Key： WLKKYBXWLLMSKG-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=C(C(=C1F)OCC)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

3-Ethoxy-2,4,5-trifluorobenzoyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature